Cas no 896320-27-7 (2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 896320-27-7
• MF: C₁₇H₁₃F₃N₄O₂S
• MW: 394.370932340622
• CID: 6198851
• PubChem ID: 7258996
• Update Time: 2025-05-26

2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide
• 2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• 896320-27-7
• 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide
• AKOS024658901
• F2543-0374
• 2-((7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• Inchi： 1S/C17H13F3N4O2S/c1-10-5-6-13-22-15(23-16(26)24(13)8-10)27-9-14(25)21-12-4-2-3-11(7-12)17(18,19)20/h2-8H,9H2,1H3,(H,21,25)
• InChI Key： NKCJNRBTOISIFN-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C(F)(F)F)=C1)=O)C1=NC(N2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 394.07113133g/mol
• Monoisotopic Mass: 394.07113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-3-(trifluoromethyl)phenylacetamide

Compound CAS No 896320-27-7: 2-({7-Methyl-4-Oxo-4H-Pyrido[1,2-a][1,3,5]Triazin-2-Yl}Sulfanyl)-N-(3-Trifluoromethyl)Phenyl Acetamide

The compound with CAS No 896320-27-7, named 2-{[7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl]sulfanyl}-N-(3-trifluoromethyl)phenyl acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyrido[1,2-a][1,3,5]triazine moiety fused with a sulfanyl group and an acetamide functional group. The presence of a trifluoromethyl substituent further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The pyrido[1,2-a][1,3,5]triazine ring system is known for its unique electronic properties and ability to act as a scaffold for various bioactive molecules. The integration of this system with a sulfanyl group introduces additional electron-donating or withdrawing effects, depending on the substituents present. In this case, the methyl group attached to the triazine ring contributes to the overall stability of the molecule while maintaining its reactivity.

The acetamide group in the compound plays a crucial role in enhancing solubility and bioavailability. Acetamides are commonly used in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological systems. The trifluoromethyl substituent on the phenyl ring further modulates the physicochemical properties of the molecule, making it suitable for targeted drug delivery systems. Recent research has demonstrated that such substituents can significantly influence the pharmacokinetics and pharmacodynamics of drugs.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. The pyrido[1,2-a][1,3,5]triazine moiety has been shown to exhibit cytotoxic activity against various cancer cell lines. The sulfanyl group acts as a bioisostere for hydroxyl groups, which are often involved in key enzymatic reactions. This substitution can enhance the molecule's ability to inhibit specific enzymes or receptors associated with cancer progression.

In addition to its therapeutic potential, this compound is also being explored for its role in materials science. The unique electronic properties of the triazine ring system make it a candidate for use in organic electronics and optoelectronic devices. The integration of sulfur-containing groups can further tailor the material's optical and electrical properties for specific applications such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of this compound. Traditional methods often involved multi-step syntheses with low yields; however, modern techniques utilizing microwave-assisted synthesis or continuous flow reactors have significantly improved both yield and purity. These developments have made it possible to scale up production for preclinical studies.

The biological evaluation of this compound has revealed interesting insights into its mechanism of action. Studies using molecular docking simulations suggest that it interacts with key proteins involved in cell signaling pathways. For instance, it shows potential as an inhibitor of kinase enzymes, which are critical regulators of cell growth and survival. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal cells, making it a promising candidate for selective anti-cancer therapy.

Another area of interest is the use of this compound as a building block for constructing larger supramolecular assemblies. Its ability to form hydrogen bonds and π–π interactions makes it suitable for self-assembling structures such as nanotubes or vesicles. These assemblies have potential applications in drug delivery systems where controlled release mechanisms are required.

In conclusion, compound CAS No 896320-27-7 represents a cutting-edge molecule with diverse applications across multiple fields. Its unique chemical structure combines functional groups that offer both biological activity and chemical versatility. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a significant role in advancing both therapeutic interventions and materials science technologies.